(galactopyranosyl(1-4)-fucopyranosyl(1-3))-N-acetylglucosamine 1-phosphate
(galactopyranosyl(1-4)-fucopyranosyl(1-3))-N-acetylglucosamine 1-phosphate
Brand Name:
Vulcanchem
CAS No.:
122998-77-0
VCID:
VC0054803
InChI:
InChI=1S/C20H36NO18P/c1-6-11(25)13(27)15(29)18(34-6)35-9-3-8(4-22)37-20(39-40(31,32)33,17(9)21-7(2)24)38-19-16(30)14(28)12(26)10(5-23)36-19/h6,8-19,22-23,25-30H,3-5H2,1-2H3,(H,21,24)(H2,31,32,33)/t6-,8-,9-,10+,11+,12-,13+,14-,15-,16+,17+,18-,19-,20+/m0/s1
SMILES:
CC1C(C(C(C(O1)OC2CC(OC(C2NC(=O)C)(OC3C(C(C(C(O3)CO)O)O)O)OP(=O)(O)O)CO)O)O)O
Molecular Formula:
C20H36NO18P
Molecular Weight:
609.5 g/mol
(galactopyranosyl(1-4)-fucopyranosyl(1-3))-N-acetylglucosamine 1-phosphate
CAS No.: 122998-77-0
Main Products
VCID: VC0054803
Molecular Formula: C20H36NO18P
Molecular Weight: 609.5 g/mol
CAS No. | 122998-77-0 |
---|---|
Product Name | (galactopyranosyl(1-4)-fucopyranosyl(1-3))-N-acetylglucosamine 1-phosphate |
Molecular Formula | C20H36NO18P |
Molecular Weight | 609.5 g/mol |
IUPAC Name | [(2R,3R,4S,6S)-3-acetamido-6-(hydroxymethyl)-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-[(2R,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl] dihydrogen phosphate |
Standard InChI | InChI=1S/C20H36NO18P/c1-6-11(25)13(27)15(29)18(34-6)35-9-3-8(4-22)37-20(39-40(31,32)33,17(9)21-7(2)24)38-19-16(30)14(28)12(26)10(5-23)36-19/h6,8-19,22-23,25-30H,3-5H2,1-2H3,(H,21,24)(H2,31,32,33)/t6-,8-,9-,10+,11+,12-,13+,14-,15-,16+,17+,18-,19-,20+/m0/s1 |
Standard InChIKey | YWPHLSNIBNZPMN-GILQHPPASA-N |
Isomeric SMILES | C[C@H]1[C@H]([C@H]([C@@H]([C@@H](O1)O[C@H]2C[C@H](O[C@]([C@@H]2NC(=O)C)(O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O)OP(=O)(O)O)CO)O)O)O |
SMILES | CC1C(C(C(C(O1)OC2CC(OC(C2NC(=O)C)(OC3C(C(C(C(O3)CO)O)O)O)OP(=O)(O)O)CO)O)O)O |
Canonical SMILES | CC1C(C(C(C(O1)OC2CC(OC(C2NC(=O)C)(OC3C(C(C(C(O3)CO)O)O)O)OP(=O)(O)O)CO)O)O)O |
Synonyms | (galactopyranosyl(1-4)-fucopyranosyl(1-3))-N-acetylglucosamine 1-phosphate Gal(1-4)(Fuc(1-3))GlcNAc(1-P) GFGP |
PubChem Compound | 3083004 |
Last Modified | Nov 11 2021 |
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